2-Hydroxy-3-[(2,5,5-trimethyl-1,8a-methanodecalin-1-yl)methyl]-5-methoxy-2,5-cyclohexadiene-1,4-dion
2-Hydroxy-3-[(2,5,5-trimethyl-1,8a-methanodecalin-1-yl)methyl]-5-methoxy-2,5-cyclohexadiene-1,4-dion
Brand Name:
Vulcanchem
CAS No.:
127506-68-7
VCID:
VC0140475
InChI:
InChI=1S/C22H30O4/c1-13-6-7-17-20(2,3)8-5-9-21(17)12-22(13,21)11-14-18(24)15(23)10-16(26-4)19(14)25/h10,13,17,24H,5-9,11-12H2,1-4H3
SMILES:
CC1CCC2C(CCCC23C1(C3)CC4=C(C(=O)C=C(C4=O)OC)O)(C)C
Molecular Formula:
C22H30O4
Molecular Weight:
358.5 g/mol
2-Hydroxy-3-[(2,5,5-trimethyl-1,8a-methanodecalin-1-yl)methyl]-5-methoxy-2,5-cyclohexadiene-1,4-dion
CAS No.: 127506-68-7
Main Products
VCID: VC0140475
Molecular Formula: C22H30O4
Molecular Weight: 358.5 g/mol
![2-Hydroxy-3-[(2,5,5-trimethyl-1,8a-methanodecalin-1-yl)methyl]-5-methoxy-2,5-cyclohexadiene-1,4-dion - 127506-68-7](/images/no_structure.jpg)
| CAS No. | 127506-68-7 |
|---|---|
| Product Name | 2-Hydroxy-3-[(2,5,5-trimethyl-1,8a-methanodecalin-1-yl)methyl]-5-methoxy-2,5-cyclohexadiene-1,4-dion |
| Molecular Formula | C22H30O4 |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | 2-hydroxy-5-methoxy-3-[(2,5,5-trimethyl-1,2,3,4,4a,6,7,8-octahydrocyclopropa[j]naphthalen-1a-yl)methyl]cyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C22H30O4/c1-13-6-7-17-20(2,3)8-5-9-21(17)12-22(13,21)11-14-18(24)15(23)10-16(26-4)19(14)25/h10,13,17,24H,5-9,11-12H2,1-4H3 |
| Standard InChIKey | IISFNRDKMHZXTR-UHFFFAOYSA-N |
| SMILES | CC1CCC2C(CCCC23C1(C3)CC4=C(C(=O)C=C(C4=O)OC)O)(C)C |
| Canonical SMILES | CC1CCC2C(CCCC23C1(C3)CC4=C(C(=O)C=C(C4=O)OC)O)(C)C |
| PubChem Compound | 14526059 |
| Last Modified | Nov 11 2021 |
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